bohemamine C

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• IUPAC Name: N-[(5S,7R,8S)-7-hydroxy-5,8-dimethyl-1-oxo-6,7-dihydro-5H-pyrrolizin-3-yl]-3-methylbut-2-enamide
• InChI: InChI=1S/C14H20N2O3/c1-8(2)5-13(19)15-12-7-11(18)14(4)10(17)6-9(3)16(12)14/h5,7,9-10,17H,6H2,1-4H3,(H,15,19)/t9-,10+,14-/m0/s1
• InChI Key: ZZUUBNUUMJZTMI-RBZYPMLTSA-N
• Isomeric SMILES: C[C@H]1C[C@H]([C@@]2(N1C(=CC2=O)NC(=O)C=C(C)C)C)O
• Canonical SMILES: CC1CC(C2(N1C(=CC2=O)NC(=O)C=C(C)C)C)O
• synonyms: bohemamine C

Description

bohemamine C is a natural product found in Streptomyces spinoverrucosus and Streptomyces with data available.

Scientific Research Applications

Isolation and Structural Elucidation

• Discovery in Marine-Derived Streptomyces : Bohemamine C was first identified in marine-derived Streptomyces sp. This research led to the isolation of bohemamine C along with other bohemamine-type pyrrolizidine alkaloids. The study utilized NMR methods and double-pulsed-field-gradient spin echo (DPFGSE) NOE studies for structural elucidation (Bugni et al., 2006).

Biosynthesis and Gene Cluster Characterization

• Biosynthetic Gene Cluster Activation : A study in 2020 focused on activating the biosynthesis of bohemamines using a ribosome engineering approach. It detailed the roles of nonribosomal peptide synthetase BhmJ and Baeyer-Villiger monooxygenase BhmK in forming the pyrrolizidine core of bohemamines, including bohemamine C (Liu et al., 2020).

Analogue Synthesis and Biological Evaluation

• Synthesis of Bohemamine Dimers : Research in 2016 reported the isolation of new dimeric bohemamine analogues from a marine-derived Streptomyces spinoverrucosus. This study provided insights into the non-enzymatic dimerization process and evaluated the cytotoxicity of these analogues against cancer cell lines (Fu et al., 2016).

• Cytotoxicity of Dibohemamines : In another study, dibohemamine analogues of bohemamines were isolated, and their structures were elucidated. Some of these compounds, including dibohemamine F, showed potent cytotoxicity against cancer cell lines, suggesting potential applications in cancer research (Jiang et al., 2017).

Novel Derivatives and Hybrid Compounds

• Derivatives with Ergothioneine Moiety : Spithioneines A and B, new bohemamine-type pyrrolizidine alkaloids possessing an unusual ergothioneine moiety, were isolated from Streptomyces spinoverrucosus. These compounds represent rare natural products incorporating the amino acid ergothioneine (Fu & MacMillan, 2015).

• Hybrid Compound Quinohemanine : A unique quinoxalinone-bohemamine hybrid compound, quinohemanine, was isolated from Streptomyces sp. CPCC 200497. This compound displayed moderate cytotoxicity against the HepG2 cancer cell line, demonstrating the potential for developing new hybrid compounds for therapeutic applications (Jiang et al., 2018).

Genome Sequencing and Secondary Metabolite Insights

• Genome Sequencing of Producer Strain : Genome sequencing of marine-derived Streptomyces sp. TP-A0873, a producer of bohemamine, provided insights into its biosynthetic potential. The genome contained multiple gene clusters for polyketide synthase (PKS) and nonribosomal peptide synthetase (NRPS), highlighting the organism's capacity for diverse secondary metabolite production (Komaki et al., 2015).